Cas no 1225326-50-0 (5-(morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride)

• Product Name: 5-(morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride
• CAS No: 1225326-50-0
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5941156
• PubChem ID: 52983754
• Update Time: 2025-06-08

5-(morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride
• EN300-1709919
• AKOS015948568
• SY246274
• 1225326-50-0
• ZERENEX ZX-OA002612
• MFCD16295381
• 4-(2,3-dihydro-1H-indol-5-yl)morpholine;dihydrochloride
• 4-(5-Indolinyl)morpholine Dihydrochloride

• Inchi： 1S/C12H16N2O.ClH/c1-2-12-10(3-4-13-12)9-11(1)14-5-7-15-8-6-14;/h1-2,9,13H,3-8H2;1H
• InChI Key： SNUMKCTYEGWNRF-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=CC=C2NCCC2=C1.Cl

Computed Properties

• Exact Mass: 276.0796186g/mol
• Monoisotopic Mass: 276.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 5-(morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride

5-(Morpholin-4-yl)-2,3-Dihydro-1H-lndole Dihydrochloride: A Comprehensive Overview

5-(Morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride, also known by its CAS registry number CAS No. 1225326-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The molecular structure of 5-(Morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride comprises a morpholine ring fused with a dihydroindole moiety, which contributes to its distinctive chemical characteristics. The presence of the morpholine group introduces electron-donating properties, while the dihydroindole component imparts aromaticity and planarity to the molecule. These features make it a versatile building block for synthesizing more complex structures with tailored biological activities.

Recent studies have highlighted the potential of CAS No. 1225326-50-0 as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in developing novel anti-inflammatory agents and neuroprotective drugs. The compound's ability to modulate key cellular pathways, such as those involved in oxidative stress and apoptosis, underscores its significance in therapeutic research.

In addition to its pharmacological applications, 5-(Morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride has been utilized in materials science for the development of advanced organic materials. Its structural stability and reactivity make it a valuable component in the synthesis of polymers and hybrid materials with tailored electronic properties.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its reliability as a starting material for further chemical transformations.

From an analytical standpoint, CAS No. 1225326-50-0 has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions.

In conclusion, 5-(Morpholin-4-yl)-2,3-dihydro-1H-indole dihydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. Its role as a versatile building block in drug discovery and materials science positions it as an essential compound for advancing scientific innovation.